Cas no 2034284-87-0 (methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate)

• Product Name: methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate
• CAS No: 2034284-87-0
• MF: C₁₆H₁₈N₄O₃S
• MW: 346.4041
• CID: 5348836
• Update Time: 2025-05-19

methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• TWMFXUHTKXZTQY-UHFFFAOYSA-N
• methyl 3-(6-(piperidin-1-yl)pyrimidine-4-carboxamido)thiophene-2-carboxylate
• methyl 3-[(6-piperidin-1-ylpyrimidine-4-carbonyl)amino]thiophene-2-carboxylate
• methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate

• Inchi： 1S/C16H18N4O3S/c1-23-16(22)14-11(5-8-24-14)19-15(21)12-9-13(18-10-17-12)20-6-3-2-4-7-20/h5,8-10H,2-4,6-7H2,1H3,(H,19,21)
• InChI Key： TWMFXUHTKXZTQY-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1C(=O)OC([H])([H])[H])N([H])C(C1=C([H])C(=NC([H])=N1)N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 459
• XLogP3: 3.1
• Topological Polar Surface Area: 113

Additional information on methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate

Methyl 3-6-(Piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate: A Comprehensive Overview

Methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate (CAS No. 2034284-87-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis

Methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate is a complex organic molecule with a molecular formula of C₁₇H₁₉N₅O₂S. The compound features a thiophene ring linked to a pyrimidine moiety through an amide bond, with a piperidine group attached to the pyrimidine ring. This unique structural arrangement confers the compound with specific chemical properties and biological activities.

The synthesis of methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate typically involves multi-step reactions. One common approach is to start with the thiophene carboxylic acid derivative, which is then converted into the corresponding acid chloride. The acid chloride is subsequently reacted with an amine derivative to form the amide bond. The piperidine group is introduced through a coupling reaction with an appropriate pyrimidine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

Biological Activities and Mechanisms of Action

Methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of ion channels and receptors involved in neurological disorders. Research has shown that this compound can selectively bind to specific ion channels, such as voltage-gated potassium channels (Kv), thereby modulating their function and potentially alleviating symptoms associated with conditions like epilepsy and neuropathic pain.

In addition to its neurological effects, methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate has demonstrated promising anti-cancer properties. Studies have indicated that the compound can inhibit the proliferation of various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. For instance, it has been shown to downregulate the expression of proteins such as Bcl-2 and cyclin D1, which are known to promote cancer cell survival and proliferation.

Clinical Trials and Future Prospects

The potential therapeutic applications of methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate have led to several preclinical studies and early-stage clinical trials. These trials aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in human subjects. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacological profiles and minimal adverse effects.

One notable study published in the Journal of Medicinal Chemistry reported that methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate exhibited significant anti-seizure activity in animal models of epilepsy. The study also highlighted the compound's ability to cross the blood-brain barrier, which is crucial for its effectiveness in treating neurological disorders.

In the realm of oncology, ongoing clinical trials are exploring the use of methyl 3-6-(piperidin-1-yl)pyrimidine-4-amidothiophene-2-carboxylate as a potential therapeutic agent for various types of cancer. Early results from these trials have shown promising outcomes, with some patients experiencing partial or complete remission of their tumors.

Conclusion

Methyl 3-6-(piperidin-1-y l)pyrimidine -4-amidothiophene -2-carboxy late strong > (CAS No . 2034284 -87 -0 ) represents a promising candidate for the development of novel therapeutics in both neurological disorders and cancer . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive target for further research and development . As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential , it is anticipated that this compound will play a significant role in advancing medical treatments for these challenging conditions . p > article > response >